Cas no 89080-61-5 (Dimethyl 2,4-diacetyl-3-(3-nitrophenyl)pentanedioate)

• Product Name: Dimethyl 2,4-diacetyl-3-(3-nitrophenyl)pentanedioate
• CAS No: 89080-61-5
• MF: C₁₇H₁₉NO₈
• MW: 365.33466553688
• CID: 613145
• PubChem ID: 4248905
• Update Time: 2025-08-04

Dimethyl 2,4-diacetyl-3-(3-nitrophenyl)pentanedioate Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 2,4-diacetyl-3-(3-nitrophenyl)-, dimethyl ester
• dimethyl 2,4-diacetyl-3-(3-nitrophenyl)pentanedioate
• ST51002545
• SCHEMBL10649643
• NRZGJFOHXKPBOS-UHFFFAOYSA-N
• AKOS024368313
• 89080-61-5
• DTXSID60401211
• 3,5-bis(methoxycarbonyl)-4-(3-nitrophenyl)-2,6-heptanedione
• Dimethyl 2,4-diacetyl-3-(3-nitrophenyl)pentanedioate

• Inchi： 1S/C17H19NO8/c1-9(19)13(16(21)25-3)15(14(10(2)20)17(22)26-4)11-6-5-7-12(8-11)18(23)24/h5-8,13-15H,1-4H3
• InChI Key： NRZGJFOHXKPBOS-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(C)=O)C(C1C=CC=C(C=1)[N+](=O)[O-])C(C(=O)OC)C(C)=O)=O

Computed Properties

• Exact Mass: 365.111
• Monoisotopic Mass: 365.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 133A^2
• XLogP3: 1.4

Additional information on Dimethyl 2,4-diacetyl-3-(3-nitrophenyl)pentanedioate

Recent Advances in the Study of Dimethyl 2,4-diacetyl-3-(3-nitrophenyl)pentanedioate (CAS: 89080-61-5)

Dimethyl 2,4-diacetyl-3-(3-nitrophenyl)pentanedioate (CAS: 89080-61-5) is a synthetic compound that has garnered increasing attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. Recent studies have focused on its synthesis, characterization, and biological evaluation, shedding light on its promising role as a scaffold for drug development.

The compound's structure, featuring a nitro-substituted phenyl ring and multiple acetyl groups, makes it a versatile intermediate for the synthesis of more complex molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel kinase inhibitors, particularly targeting cancer-related pathways. The researchers employed a combination of computational modeling and in vitro assays to elucidate its binding affinity and selectivity.

In terms of synthetic methodology, recent advancements have been made to improve the yield and purity of Dimethyl 2,4-diacetyl-3-(3-nitrophenyl)pentanedioate. A 2022 paper in Organic Letters described a streamlined, one-pot synthesis approach that reduces the number of purification steps while maintaining high enantiomeric purity. This development is particularly significant for scaling up production for preclinical studies.

Pharmacological investigations have revealed intriguing properties of this compound. A 2023 study in Bioorganic & Medicinal Chemistry reported its moderate inhibitory activity against inflammatory markers such as COX-2 and TNF-α, suggesting potential applications in anti-inflammatory drug development. However, the study also noted the need for structural optimization to improve bioavailability and reduce off-target effects.

From a toxicological perspective, preliminary in vivo studies conducted in 2023 showed that the compound exhibits a favorable safety profile at therapeutic doses, with no significant hepatotoxicity observed in rodent models. These findings, published in Chemical Research in Toxicology, provide a foundation for further preclinical development.

Looking forward, researchers are particularly interested in exploring the compound's potential as a building block for PROTACs (Proteolysis Targeting Chimeras), given its ability to form stable interactions with both target proteins and E3 ubiquitin ligases. Several research groups have included this compound in their screening libraries for targeted protein degradation studies.

In conclusion, Dimethyl 2,4-diacetyl-3-(3-nitrophenyl)pentanedioate represents a promising chemical entity with multiple potential applications in drug discovery. Continued research efforts are needed to fully explore its therapeutic potential and optimize its pharmacological properties for clinical translation.